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Compound of Interest

Compound Name:
3-Bromo-1H-pyrazolo[3,4-

d]pyrimidine

Cat. No.: B571767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
Bromo-1H-pyrazolo[3,4-d]pyrimidine, a heterocyclic compound of significant interest in

medicinal chemistry and drug discovery. Due to its structural similarity to purines, this

pyrazolopyrimidine derivative serves as a key pharmacophore, particularly in the development

of kinase inhibitors.

Core Physical Properties
Quantitative data for some physical properties of 3-Bromo-1H-pyrazolo[3,4-d]pyrimidine are

not readily available in published literature. The following table summarizes the known

information.
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Property Value Source

Molecular Formula C₅H₃BrN₄ [1][2]

Molecular Weight 199.01 g/mol [1][2]

CAS Number 1251033-27-8 [1]

Appearance
Solid (inferred from safety

data)
[2]

Purity ≥97% (commercially available)

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 3-Bromo-
1H-pyrazolo[3,4-d]pyrimidine are not explicitly detailed in the surveyed literature. However, a

general workflow for the synthesis and characterization of related pyrazolo[3,4-d]pyrimidine

derivatives can be described.

General Synthetic and Characterization Workflow
The synthesis of pyrazolo[3,4-d]pyrimidine derivatives often involves multi-step reactions

starting from a pyrazole precursor. Characterization typically relies on standard analytical

techniques to confirm the structure and purity of the final compound.
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General Workflow for Synthesis and Characterization

Synthesis

Purification

Characterization

Starting Material
(e.g., 1H-pyrazolo[3,4-d]pyrimidin-4-amine)

Bromination
(e.g., with N-bromosuccinimide)

Further Modification (Optional)
(e.g., Chlorination)

Filtration and Washing

Recrystallization or
Chromatography

Structural Confirmation
(NMR, Mass Spectrometry)

Purity Analysis
(HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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